3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-tert-butylbenzoate

• IUPAC Name: (3-oxo-1-benzofuran-6-yl) 4-tert-butylbenzoate
• InChI: InChI=1S/C19H18O4/c1-19(2,3)13-6-4-12(5-7-13)18(21)23-14-8-9-15-16(20)11-22-17(15)10-14/h4-10H,11H2,1-3H3
• InChI Key: TUGIRKFIQSBPEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)C(=O)CO3
• Molecular Formula: C19H18O4
• Molecular Weight: 310.3 g/mol

Description

• Introduction "3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-tert-butylbenzoate" belongs to a class of compounds that includes various derivatives of benzofuran and dihydrobenzofuran. These compounds are core components in many biologically active natural and synthetic substances, including some drugs. The interest in these compounds arises due to their unique chemical and physical properties, which make them suitable for various applications in chemistry and materials science.

• Synthesis Analysis

  • The synthesis of benzofuran derivatives often involves reactions with salicylaldehydes, aryl boronic acids, or halides, and primary or secondary amines. These processes aim to achieve variation in physicochemical properties (Qin et al., 2017).
  • Electrochemical methods have also been utilized in the synthesis of benzofuran derivatives, indicating a diversity of synthetic pathways available for these compounds (Moghaddam et al., 2006).

• Molecular Structure Analysis

  • The molecular structure of benzofuran derivatives is often confirmed using techniques like IR, UV, and NMR spectroscopy, as well as X-ray diffraction. These techniques help in understanding the arrangement of atoms and functional groups within the molecule (Arsenyev et al., 2020).

• Chemical Reactions and Properties

  • Benzofuran derivatives are known for their reactivity in various chemical reactions, including oxidative processes and cyclization reactions. These reactions often lead to the formation of complex molecular structures with potential applications in different fields (Gabriele et al., 2006).

• Physical Properties Analysis

  • The physical properties of benzofuran derivatives, such as melting points, boiling points, and solubility, are influenced by the functional groups attached to the core structure. The steric hindrance and electronic effects of these groups play a significant role in determining these properties.

• Chemical Properties Analysis

  • Benzofuran derivatives exhibit a range of chemical properties, including redox characteristics, as evidenced by electrochemical studies. These properties are crucial in applications like the development of organic electronic materials (Arsenyev et al., 2020).

Scientific Research Applications

Green Chemistry Synthesis

One application of compounds related to 3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-tert-butylbenzoate is in the field of green chemistry. For instance, Abdel-Aziem, El-Sawy, and Kirsch (2020) described an eco-friendly synthesis method for compounds based on benzofuran, using grinding techniques. This approach is significant in promoting environmentally sustainable organic chemical methodologies (Abdel-Aziem, El-Sawy, & Kirsch, 2020).

Medicinal Chemistry

Compounds with structures similar to 3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-tert-butylbenzoate have been investigated for their potential medicinal applications. For example, Rangaswamy et al. (2017) synthesized a new class of compounds featuring the benzofuran-2-yl moiety, which showed antimicrobial and antioxidant activities (Rangaswamy, Kumar, Harini, & Naik, 2017).

Organic Synthesis and Catalysis

In organic chemistry, such compounds are used in catalytic transformations. Karakhanov, Drovyannikova, and Viktorova (1974) explored the alkylation of benzofuran with tert-butyl chloride, demonstrating how different catalysts can influence the product ratio (Karakhanov, Drovyannikova, & Viktorova, 1974).

Structural Chemistry

In the study of molecular structures, compounds like 3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-tert-butylbenzoate are of interest. For instance, Castillo et al. (2009) described the structure of related compounds in their crystalline forms, contributing to our understanding of molecular arrangements and interactions (Castillo, Abonía, Cobo, & Glidewell, 2009).

Environmental Biotechnology

In environmental biotechnology, these compounds can be involved in biodegradation processes. Li et al. (2009) reported on the cometabolic degradation of dibenzofuran, a related compound, by a Pseudomonas putida strain, which has implications for environmental cleanup and bioremediation efforts (Li, Wang, Yin, Gai, Tang, Ma, Deng, & Xu, 2009).